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Compound of Interest

Compound Name: N-Desmethyl Bedaquiline-d6

Cat. No.: B12413516

An In-depth Overview of Physicochemical Properties, Biological Relevance, and Analytical
Applications

This technical guide provides a comprehensive overview of N-Desmethyl Bedaquiline-d6, a
deuterated analog of the primary metabolite of the anti-tuberculosis drug Bedaquiline. This
document is intended for researchers, scientists, and drug development professionals, offering
a centralized resource on the compound's safety, properties, and applications in experimental
settings.

Hazard Identification and Safety Precautions

A complete, official Safety Data Sheet (SDS) for N-Desmethyl Bedaquiline-d6 is not readily
available in the public domain. However, information from suppliers and related documents
allows for the compilation of essential safety precautions. It is imperative to handle this
compound in a controlled laboratory environment, adhering to standard safety protocols for
chemical reagents of unknown potency.

General Advice:
e Handle with caution as a pharmaceutical-related compound of unknown potency.[1]

o Medical attention is required in case of exposure. A copy of the available safety information
should be presented to the attending physician.[1]
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e Ensure adequate ventilation in the handling area.[1]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

o Hand Protection: Handle with gloves. Gloves must be inspected prior to use, and hands
should be washed and dried after handling.[1]

» Body Protection: Wear appropriate protective clothing.[1]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person and seek immediate medical attention.[1]

Storage and Handling:

Store as a powder at -20°C for up to 3 years or at 4°C for up to 2 years.[2][3]

In solvent, store at -80°C for up to 6 months or at -20°C for up to 1 month.[2][3]

The compound is stable at room temperature for a few days during ordinary shipping.[2]

Recommended long-term storage is in a refrigerator at 2-8°C.[4][5]

Physicochemical Properties

N-Desmethyl Bedaquiline-d6 is the deuterated form of N-Desmethyl Bedaquiline, the main
circulating metabolite of Bedaquiline. The inclusion of six deuterium atoms provides a stable
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isotopic label, making it an ideal internal standard for mass spectrometry-based quantification.

Property

Value

Molecular Formula

C31H23D6BrN202

Molecular Weight 547.52 g/mol [2][3]

Exact Mass 546.17890 Da[6]

CAS Number 2271264-26-5[2][5]

Appearance White to off-white solid powder[2]
Purity >96.0%][3]

LogP 6.7[6]

Hydrogen Bond Donor Count 2[6]

Hydrogen Bond Acceptor Count 4[6]

Rotatable Bond Count 8[6]

IUPAC Name

(1R,2S)-1-[6-bromo-2-
(trideuteriomethoxy)quinolin-3-yl]-2-naphthalen-
1-yl-1-phenyl-4-(trideuteriomethylamino)butan-
2-ol[6]

Biological Context: Metabolism of Bedaquiline

Bedaquiline is primarily metabolized in the liver to its N-monodesmethyl metabolite (also known

as M2 or N-Desmethyl Bedaquiline).[7] This metabolite is three to six times less active against

Mycobacterium tuberculosis than the parent drug.[7] The N-demethylation of Bedaquiline is a

critical pathway in its disposition and is mediated by cytochrome P450 (CYP) enzymes.

The major enzyme responsible for this metabolic conversion is CYP3A4.[7][8] However, studies
have shown that CYP2C8 and CYP2C19 also contribute to the N-demethylation of Bedaquiline.
[8] The kinetic parameters for the formation of N-Desmethyl Bedaquiline by these enzymes

have been determined.
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Enzyme Km (pM)
CYP3A4 8.5
CYP2CS8 13.1
CYP2C19 21.3

Km (Michaelis constant) represents the substrate concentration at which the reaction rate is half

of the maximum.

The metabolic pathway can be visualized as follows:

Cytochrome P450 Enzymes

——————————— Bedaquiline N-demethylation P> N-Desmethyl Bedaquiline (M2)

Click to download full resolution via product page

Bedaquiline Metabolic Pathway

Experimental Protocols and Applications

N-Desmethyl Bedaquiline-d6 is primarily used as an internal standard in analytical methods,
particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise
quantification of N-Desmethyl Bedaquiline in biological matrices such as plasma and serum.[9]

[10]
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In Vitro Metabolism Study of Bedaquiline

Objective: To investigate the metabolism of Bedaquiline in human hepatocytes.

Methodology:

Human hepatocytes are incubated with a 30 uM solution of Bedaquiline for 18 hours.[8]
e Following incubation, the medium is collected.[8]
o Hepatocytes are lysed by adding a 1:1 (v/v) solution of acetonitrile and water.[3]

e Both the collected medium and the hepatocyte lysates are extracted by adding a four-fold
volume of ethyl acetate.[8]

e The mixture is vortexed for 1 minute and then centrifuged at 15,000 x g for 10 minutes.[8]

e The organic phase is transferred to a new tube and dried under a gentle stream of nitrogen.

[8]

The residue is reconstituted in a 1:1 (v/v) solution of acetonitrile and water for analysis.[8]

Quantification of N-Desmethyl Bedaquiline in Biological
Samples using LC-MS/IMS

Objective: To accurately measure the concentration of N-Desmethyl Bedaquiline in a biological

sample.

Workflow:
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Sample Preparation

Biological Sample (e.g., Plasma)

l

Spike with N-Desmethyl
Bedaquiline-d6 (Internal Standard)

:

Protein Precipitation / Liquid-Liquid Extraction

LC-MS/MS Analysis

Liquid Chromatography Separation

:

Tandem Mass Spectrometry Detection

Data Processing

Quantification using Analyte/Internal Standard
Peak Area Ratio

:

Concentration of N-Desmethyl Bedaquiline

Click to download full resolution via product page

LC-MS/MS Quantification Workflow

This workflow illustrates the use of N-Desmethyl Bedaquiline-d6 as an internal standard. By
adding a known amount of the deuterated standard to the sample, any variability in sample
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preparation and analysis can be normalized, leading to highly accurate and precise

guantification of the non-deuterated N-Desmethyl Bedaquiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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